Cas no 852368-85-5 (2-(2-methyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide)

2-(2-Methyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide is a synthetic indole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a 2-methylindole core with a 2-methylcyclohexylamide moiety, offering unique steric and electronic properties for targeted interactions. The compound's oxoacetamide linkage enhances its stability and bioavailability, making it suitable for further derivatization or biological studies. Its well-defined molecular architecture allows for precise modulation of activity, particularly in receptor binding or enzyme inhibition studies. The presence of both aromatic and aliphatic substituents contributes to balanced lipophilicity, facilitating membrane permeability. This compound serves as a valuable intermediate for developing novel therapeutic agents or probing biochemical pathways.
2-(2-methyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide structure
852368-85-5 structure
Product Name:2-(2-methyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide
CAS No:852368-85-5
MF:C18H22N2O2
MW:298.379484653473
CID:6453354
Update Time:2025-06-08

2-(2-methyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide
    • 1H-Indole-3-acetamide, 2-methyl-N-(2-methylcyclohexyl)-α-oxo-
    • Inchi: 1S/C18H22N2O2/c1-11-7-3-5-9-14(11)20-18(22)17(21)16-12(2)19-15-10-6-4-8-13(15)16/h4,6,8,10-11,14,19H,3,5,7,9H2,1-2H3,(H,20,22)
    • InChI Key: IRSHGLSOXMPPMA-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(C(=O)C(NC2CCCCC2C)=O)=C1C

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • pka: 12.00±0.40(Predicted)

2-(2-methyl-1H-indol-3-yl)-N-(2-methylcyclohexyl)-2-oxoacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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